Cas no 23159-59-3 (5-(methoxymethyl)-1H-1,2,4-triazole)

5-(methoxymethyl)-1H-1,2,4-triazole structure
23159-59-3 structure
Product Name:5-(methoxymethyl)-1H-1,2,4-triazole
CAS No:23159-59-3
MF:C4H7N3O
MW:113.117880105972
MDL:MFCD13188623
CID:1088080
PubChem ID:21443942
Update Time:2025-04-20

5-(methoxymethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-(Methoxymethyl)-1H-1,2,4-triazole
    • 5-(methoxymethyl)-1H-1,2,4-triazole
    • SCHEMBL1550709
    • LS-09555
    • 1H-1,2,4-triazole, 5-(methoxymethyl)-
    • EN300-1664195
    • DB-107197
    • CS-0309182
    • 23159-59-3
    • MFCD13188623
    • AKOS006335042
    • SY309652
    • ALBB-027655
    • AKOS022186628
    • AT12266
    • Z1201627056
    • DTXSID40613976
    • MDL： MFCD13188623
    • Inchi： 1S/C4H7N3O/c1-8-2-4-5-3-6-7-4/h3H,2H2,1H3,(H,5,6,7)
    • InChI Key： YWXPPKJKSSLZOD-UHFFFAOYSA-N
    • SMILES： O(C)CC1=NC=NN1

Computed Properties

  • Exact Mass: 113.058911855g/mol
  • Monoisotopic Mass: 113.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 68.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 50.8Ų

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5-(methoxymethyl)-1H-1,2,4-triazole Suppliers

Amadis Chemical Company Limited
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(CAS:23159-59-3)5-(methoxymethyl)-1H-1,2,4-triazole
Order Number:A1148129
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:07
Price ($):1301.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:23159-59-3)5-(methoxymethyl)-1H-1,2,4-triazole
A1148129
Purity:99%
Quantity:10g
Price ($):1301.0
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